5-phenylpyrido[2,3-d]pyridazin-8(7H)-one

• CAS RN: 87988-03-2
• Molecular Formula: C13H9N3O
• Molecular Weight: 223.23 g/mol
• IUPAC Name: 5-phenyl-7H-pyrido[2,3-d]pyridazin-8-one
• InChI: InChI=1S/C13H9N3O/c17-13-12-10(7-4-8-14-12)11(15-16-13)9-5-2-1-3-6-9/h1-8H,(H,16,17)
• InChI Key: JZTWPAAGZLBARZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NNC(=O)C3=C2C=CC=N3

Description

5-phenylpyrido[2,3-d]pyridazin-8(7H)-one is a useful research compound. Its molecular formula is C13H9N3O and its molecular weight is 223.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a round bottomed flask containing 3-benzoylpicolinic acid (2.00 g, 9 mmol) was added 50 mL of ethanol. Hydrazine hydrate (0.6 ml, 11 mmol) was added and the mixture was heated to reflux for 3 h. After cooling to rt, the solvent was removed in vacuo. The resulting yellow solid was recrystallized from 30 mL of boiling 1-propanol to afford 5-phenylpyrido[2,3-d]pyridazin-8(7H)-one 70 (1.4 g, 71% yield) as a white solid. 1H-NMR (400 MHz, CDCl3): δ 10.55 (br s, 1H), 9.16 (dd, J=8.6, 1.6 Hz, 1H), 7.73 (dd, J=8.6, 4.7 Hz, 1H), 7.56 (m, 5H).